Cas no 1131587-17-1 (Ethyl 2-ethoxy-5-iodobenzoate)

Ethyl 2-ethoxy-5-iodobenzoate structure

Ethyl 2-ethoxy-5-iodobenzoate structure

Product Name:Ethyl 2-ethoxy-5-iodobenzoate

CAS No:1131587-17-1

MF:C₁₁H₁₃IO₃

MW:320.123595952988

CID:1030710

PubChem ID:44829056

Update Time:2025-04-20

Ethyl 2-ethoxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-ethoxy-5-iodobenzoate
- A802736
- 1131587-17-1
- DTXSID30661143
- DB-060277
- Ethyl2-ethoxy-5-iodobenzoate
- SCHEMBL12942076
- AKOS015843441
- 2-ethoxy-5-iodobenzoic acid ethyl ester
- Inchi： 1S/C11H13IO3/c1-3-14-10-6-5-8(12)7-9(10)11(13)15-4-2/h5-7H,3-4H2,1-2H3
- InChI Key： BBKUZPZRXGMQJO-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)OCC)C=1)OCC

Computed Properties

Exact Mass: 319.99094g/mol
Monoisotopic Mass: 319.99094g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 35.5Å²

Ethyl 2-ethoxy-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019096330-1g	Ethyl 2-ethoxy-5-iodobenzoate	1131587-17-1	95%	1g	$400.00	2023-09-04
Ambeed	A383975-1g	Ethyl 2-ethoxy-5-iodobenzoate	1131587-17-1	95+%	1g	$231.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757565-1g	Ethyl 2-ethoxy-5-iodobenzoate	1131587-17-1	98%	1g	￥1940.00	2024-08-09
Crysdot LLC	CD12179447-5g	Ethyl 2-ethoxy-5-iodobenzoate	1131587-17-1	95+%	5g	$823	2024-07-23

Ethyl 2-ethoxy-5-iodobenzoate Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

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